Cas no 2648965-47-1 (5-(1,1-Difluoroethyl)-2-methylbenzoic acid)

• Product Name: 5-(1,1-Difluoroethyl)-2-methylbenzoic acid
• CAS No: 2648965-47-1
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• MDL: MFCD34168182
• CID: 5465352
• PubChem ID: 155973610
• Update Time: 2025-05-20

5-(1,1-Difluoroethyl)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1,1-difluoroethyl)-2-methylbenzoic acid
• Z5015350471
• 5-(1,1-Difluoroethyl)-2-methylbenzoic acid

• MDL： MFCD34168182
• Inchi： 1S/C10H10F2O2/c1-6-3-4-7(10(2,11)12)5-8(6)9(13)14/h3-5H,1-2H3,(H,13,14)
• InChI Key： XMMRDFYYQWCGCJ-UHFFFAOYSA-N
• SMILES： FC(C)(C1C=CC(C)=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 200.06488588 g/mol
• Monoisotopic Mass: 200.06488588 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3
• Molecular Weight: 200.18

Additional information on 5-(1,1-Difluoroethyl)-2-methylbenzoic acid

Comprehensive Overview of 5-(1,1-Difluoroethyl)-2-methylbenzoic acid (CAS No. 2648965-47-1)

5-(1,1-Difluoroethyl)-2-methylbenzoic acid (CAS No. 2648965-47-1) is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoroethyl and methyl substituents, exhibits promising applications in drug discovery, particularly in the development of enzyme inhibitors and bioactive intermediates. Its molecular structure combines the stability of a benzoic acid core with the metabolic resistance imparted by fluorine atoms, making it a valuable scaffold for medicinal chemistry.

The growing interest in fluorinated compounds like 5-(1,1-Difluoroethyl)-2-methylbenzoic acid stems from their enhanced bioavailability and lipophilicity, which are critical for optimizing drug candidates. Researchers frequently search for "fluorinated benzoic acid derivatives" or "CAS 2648965-47-1 applications" to explore its role in modulating biological targets. Recent studies highlight its potential in addressing drug-resistant infections and chronic inflammatory diseases, aligning with current healthcare trends emphasizing precision medicine.

From a synthetic perspective, 5-(1,1-Difluoroethyl)-2-methylbenzoic acid is synthesized via multi-step organic reactions involving palladium-catalyzed cross-coupling and fluorination techniques. Its carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, and other pharmacologically active motifs. Industrial queries such as "scale-up synthesis of CAS 2648965-47-1" reflect the demand for efficient production methods to support preclinical studies.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, the compound's fluorine content necessitates careful waste management to comply with green chemistry principles. Searches like "biodegradability of fluorinated aromatics" underscore the need for sustainable practices in its application. Analytical methods such as HPLC and NMR are routinely employed to ensure purity, a topic often queried as "analytical characterization of 5-(1,1-Difluoroethyl)-2-methylbenzoic acid."

In conclusion, 5-(1,1-Difluoroethyl)-2-methylbenzoic acid (CAS No. 2648965-47-1) represents a versatile building block in modern chemistry, bridging gaps between academic research and industrial innovation. Its relevance to drug design, coupled with evolving environmental standards, positions it as a compound of enduring scientific and commercial value.